Cas no 312619-48-0 (2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-)

• Product Name: 2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-
• CAS No: 312619-48-0
• MF: C₁₁H₆F₆O₂
• MW: 284.154564380646
• MDL: MFCD00799486
• CID: 300790
• PubChem ID: 6057892
• Update Time: 2025-04-19

2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)-
• 2,5-Bis(trifluoromethyl)cinnamic acid
• TRANS-2 5-BIS(TRIFLUOROMETHYL)CINNAMIC
• 2,4-DICHLORO-5-NITROPHENYLISOPROPYL ETHER
• TRANS-2,5-BIS(TRIFLUOROMETHYL)CINNAMIC A
• (2E)-3-[2,5-Bis(trifluoromethyl)phenyl]-2-propenoic acid
• TRANS-2,5-BIS-(TRIFLUOROMETHYL)CINNAMIC ACID
• J-018311
• 312619-48-0
• (E)-3-[2,5-bis(trifluoromethyl)phenyl]prop-2-enoic acid
• MSTZFZJTSGSPPB-DAFODLJHSA-N
• DTXSID501199588
• 2,5-BIS(TRIFLUOROMETHYL)CINNAMICACID
• JS-4824
• AKOS005258869
• (2E)-3-[2,5-BIS(TRIFLUOROMETHYL)PHENYL]PROP-2-ENOIC ACID
• trans-2,5-Bis(trifluoromethyl)cinnamic acid
• SCHEMBL4325950
• MFCD00799486
• SCHEMBL4325947

• MDL： MFCD00799486
• Inchi： 1S/C11H6F6O2/c12-10(13,14)7-2-3-8(11(15,16)17)6(5-7)1-4-9(18)19/h1-5H,(H,18,19)/b4-1+
• InChI Key： MSTZFZJTSGSPPB-DAFODLJHSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1/C=C/C(=O)O)(F)F

Computed Properties

• Exact Mass: 284.02700
• Monoisotopic Mass: 284.02719840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Melting Point: 153-156 °C(lit.)
• Boiling Point: 287.8±35.0 °C at 760 mmHg
• Flash Point: 127.9±25.9 °C
• Refractive Index: 1.47
• PSA: 37.30000
• LogP: 3.82200
• Solubility: Not determined
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Propenoic acid,3-[2,5-bis(trifluoromethyl)phenyl]-, (2E)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids